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The selection of an appropriate plasticizer is critical in polymer formulation, directly impacting
the material's flexibility, durability, and safety. For decades, phthalate esters have been the
industry standard for plasticizing polymers like polyvinyl chloride (PVC). However, growing
concerns over their potential health risks have spurred the search for safer, high-performance
alternatives. Among the most promising candidates are sebacate esters, which offer
comparable and often superior plasticizing efficiency with a more favorable safety profile. This
guide provides a detailed comparison of the performance of sebacate esters versus
phthalates, supported by experimental data, to aid in the formulation of next-generation
polymeric materials.

Data Presentation: A Quantitative Comparison

To facilitate a clear and direct comparison, the following tables summarize the key performance
indicators of polymers plasticized with representative sebacate and phthalate esters.

Table 1: Mechanical Properties of Plasticized PVC

The mechanical integrity of a plasticized polymer is paramount for its intended application. The
data below, primarily focusing on Dibutyl Sebacate (DBS) as a leading alternative,
demonstrates its competitive performance against common phthalates like Di(2-ethylhexyl)
Phthalate (DEHP) and Di(2-ethylhexyl) Terephthalate (DEHT).
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. Di(2- Di(2-
Dibutyl
ethylhexyl) ethylhexyl)
Property Sebacate Test Standard
(DBS) Phthalate Terephthalate
(DEHP) (DEHT)
Tensile Strength
15.7[1] Lower than DBS Lower than DBS ASTM D882
(MPa)
Elongation at
350[1] Lower than DBS Lower than DBS ASTM D882
Break (%)
Shore A
80.2[1] 87.0[1] 92.2[1] ASTM D2240
Hardness

Note: "Lower than DBS" indicates that published studies report superior performance for DBS
without always providing specific numerical values for the phthalates under identical conditions.

Table 2: Plasticizer Migration Resistance

Plasticizer migration, or leaching, is a significant concern, particularly in applications with direct
human contact, such as medical devices and food packaging. Sebacate esters generally
exhibit lower migration rates compared to phthalates.

Plasticizer Migration after 28 days (%) Test Standard

Dibutyl Sebacate (DBS) 12.78[1] EN ISO 177:2017
Generally higher than

Phthalates (general) EN ISO 177:2017
sebacates

Table 3: Thermal Properties - Glass Transition
Temperature (Tg)

The glass transition temperature (Tg) is a crucial indicator of a plasticizer's efficiency; a lower
Tg signifies greater flexibility at lower temperatures. Both sebacates and phthalates effectively
reduce the Tg of PVC.
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. Plasticizer Glass Transition
Plasticizer Polymer .
Concentration Temperature (Tg)
Neat PVC PVC 0% ~83°C[2]
Dibutyl Sebacate 250-300 K (-23°C to
PVC 40%
(DBS) 27°C)[3][4]
Di(2-ethylhexyl) 250-300 K (-23°C to
PVC 40%
Phthalate (DEHP) 27°C)[3][4]

65.36°C - 71.90°C

Di(2-ethylhexyl
( yihexy) PVC Not specified range for various

Sebacate (D2EHSe
( ) dicarboxylate esters[5]

Decrease between
PVC 40 wt% 200 and 250 K (-73°C
to -23°C)[4]

Di(isononyl) Phthalate
(DINP)

Experimental Protocols: Methodologies for Key
Experiments

The data presented in this guide is based on standardized testing methodologies to ensure
reproducibility and comparability. Below are detailed protocols for the key experiments cited.

Tensile Properties (ASTM D882)

This test determines the force required to stretch a thin plastic film until it breaks, providing key
indicators of its strength and flexibility.

e Specimen Preparation: Thin films of the plasticized polymer with a thickness of less than 1.0
mm are prepared.[6] The specimens are cut into rectangular strips with a width between 5
mm and 25.4 mm and a length at least 50 mm longer than the grip separation.[6]

» Conditioning: Specimens are conditioned at a standard laboratory temperature of 23°C = 2°C
and 50% = 5% relative humidity before testing.[7][8]

e Procedure:
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The thickness and width of the specimen are measured.

[e]

o

The specimen is mounted in the grips of a universal testing machine.

[¢]

The specimen is pulled at a constant crosshead speed (typically between 12.5 mm/min
and 500 mm/min) until it ruptures.[7][8]

[¢]

The load and elongation are recorded throughout the test.

o Calculations: Tensile strength, elongation at break, and modulus of elasticity are calculated
from the recorded data.

Shore A Hardness (ASTM D2240)

This method measures the indentation hardness of soft materials like plasticized PVC.

e Specimen Preparation: Test specimens should have a minimum thickness of 6.4 mm.[9] This
can be achieved by stacking thinner films.

e Procedure:
o The specimen is placed on a hard, flat surface.
o A Shore A durometer is pressed firmly against the specimen.

o The hardness value is read from the durometer's scale within one second of firm contact.

[9]

Plasticizer Migration (EN ISO 177:2017)

This standard specifies a method to determine the tendency of plasticizers to migrate from a
plastic material into an absorbing material.

o Apparatus: An analytical balance, a micrometer, and an air-circulating oven are required.[10]
e Procedure:

o Atest specimen of the plasticized plastic is cut to a defined size.
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[e]

The specimen is weighed and its thickness is measured.

o

The specimen is placed between two sheets of a standard absorbent material.

[¢]

This "sandwich" is placed under a specified pressure and heated in an oven at a defined
temperature for a set period (e.g., 28 days).

[¢]

After the test period, the specimen is removed and reweighed.

o Calculation: The loss in mass of the test specimen represents the amount of plasticizer that
has migrated.

Glass Transition Temperature (Differential Scanning
Calorimetry - DSC)

DSC is used to measure the temperatures and heat flows associated with thermal transitions in
a material.

o Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of the
plasticized polymer is placed in a DSC pan.

e Procedure:

o The sample is heated at a constant rate (e.g., 10°C/min) in a controlled atmosphere
(typically nitrogen).

o The heat flow to the sample is monitored as a function of temperature.
o The glass transition is observed as a step-like change in the heat flow curve.
e Analysis: The Tg is determined from the midpoint of this step change.

Mandatory Visualization

To further clarify the experimental processes, the following diagrams, created using the DOT
language, illustrate the workflows for evaluating plasticizer performance.
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Testing Data Analysis

Hardness Testing (ASTM D2240) |—>

Molding/Casting of Thin Films |—>| Cutting of Test Specimens (ASTM D882) '::‘ 23°C £ 2°C, 50% * 5% RH H

Record Shore A Hardness

Sample Preparation Conditioning

Polymer & Plasticizer Blending '—»

Tensile Testing (ASTM D882) |—>|Ca\culate Tensile Strength, Elongation, Modulus|
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Workflow for Mechanical Properties Evaluation.

Migration Testing (ISO 177)
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Prepare Plasticized Polymer Samp\esl ‘Thermal Analysis (DSC)
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Workflow for Migration and Thermal Analysis.

Conclusion

The experimental data strongly supports the efficacy of sebacate esters as high-performance
alternatives to phthalates in polymer plasticization. Dibutyl sebacate, in particular,
demonstrates superior or comparable mechanical properties, including tensile strength and
elongation, while also offering enhanced flexibility as indicated by a lower Shore A hardness.
Furthermore, the significantly lower migration potential of sebacates addresses critical safety
concerns associated with phthalates. While both classes of plasticizers are effective at lowering
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the glass transition temperature of PVC, the favorable safety profile and robust performance of
sebacates make them a compelling choice for researchers, scientists, and drug development
professionals seeking to formulate safer and more durable polymeric materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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